Trilithium triiodide
Overview
Description
Trilithium triiodide is a chemical compound with the formula Li₃I₃ It consists of three lithium atoms and three iodine atoms
Preparation Methods
Synthetic Routes and Reaction Conditions
Trilithium triiodide can be synthesized through the direct reaction of lithium and iodine. The reaction typically occurs under controlled conditions to ensure the proper formation of the compound: [ 3Li + I_2 \rightarrow Li_3I_3 ]
Industrial Production Methods
In an industrial setting, the production of this compound involves the careful handling of lithium and iodine to prevent unwanted side reactions. The process may include steps such as purification of the reactants, controlled heating, and cooling to obtain high-purity this compound.
Chemical Reactions Analysis
Types of Reactions
Trilithium triiodide undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form lithium iodide and iodine.
Reduction: It can be reduced to form lithium and iodine.
Substitution: It can participate in substitution reactions where iodine atoms are replaced by other halogens.
Common Reagents and Conditions
Common reagents used in reactions with this compound include oxidizing agents like oxygen and reducing agents like hydrogen. The reactions typically occur under controlled temperatures and pressures to ensure the desired outcome.
Major Products Formed
The major products formed from the reactions of this compound include lithium iodide, iodine, and other halogenated lithium compounds.
Scientific Research Applications
Trilithium triiodide has several scientific research applications:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Medicine: It is being explored for its potential use in medical imaging and diagnostic techniques.
Industry: It is used in the production of specialized materials and as a catalyst in certain industrial processes.
Mechanism of Action
The mechanism by which trilithium triiodide exerts its effects involves the interaction of lithium and iodine atoms with various molecular targets. The compound can influence chemical pathways by donating or accepting electrons, thereby altering the reactivity of other molecules.
Comparison with Similar Compounds
Similar Compounds
Lithium iodide (LiI): A simpler compound with similar properties but fewer iodine atoms.
Lithium triiodide (LiI₃): Contains one lithium atom and three iodine atoms, differing in stoichiometry from trilithium triiodide.
Sodium triiodide (NaI₃): Similar in structure but contains sodium instead of lithium.
Uniqueness
This compound is unique due to its specific stoichiometry and the resulting chemical properties
Properties
IUPAC Name |
trilithium;triiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3HI.3Li/h3*1H;;;/q;;;3*+1/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVQYTQXTKGUKGW-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Li+].[Li+].[I-].[I-].[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
I3Li3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50424095 |
Source
|
| Record name | Trilithium triiodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50424095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
401.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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